1-tert-butyl-2-ethyl-4-iodobenzene
Description
1-tert-butyl-2-ethyl-4-iodobenzene is an electron-rich aryl iodide . It is a clear colorless to yellow liquid .
Synthesis Analysis
The synthesis of 1-tert-butyl-2-ethyl-4-iodobenzene involves several steps. The process starts with 3-tert-butyl aniline, which is converted into a white paste with water and concentrated sulfuric acid. Sodium nitrite solution is then added dropwise. After that, a solution of potassium iodide and water is added. The mixture is left at room temperature for 3 hours, then heated in a boiling water bath for half an hour. The oil layer is separated, washed with 10% NaOH solution until it turns alkaline, and then distilled with steam. The distilled oil layer is washed with 5% sodium bisulfite solution and saturated salt water, dried with anhydrous calcium chloride, and distilled under reduced pressure to obtain a yellow liquid .Molecular Structure Analysis
The molecular formula of 1-tert-butyl-2-ethyl-4-iodobenzene is C10H13I . Its molecular weight is 260.11 .Chemical Reactions Analysis
1-tert-butyl-2-ethyl-4-iodobenzene participates in the Heck reaction between 2-methylprop-2-en-1-ol and 4-tert-butyliodobenzene catalyzed by ionic liquids . It also participates in the one-pot Heck-reductive amination reaction pathway during the synthesis of fungicide fenpropimorph .Physical And Chemical Properties Analysis
1-tert-butyl-2-ethyl-4-iodobenzene has a boiling point of 116-118 °C/9 mmHg . Its density is 1.468 g/mL at 25 °C .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-2-ethyl-4-iodobenzene involves the introduction of an iodine atom onto a benzene ring that already contains a tert-butyl and an ethyl group. This can be achieved through an electrophilic substitution reaction using iodine and a suitable catalyst.", "Starting Materials": [ "Benzene", "tert-Butyl chloride", "Ethyl chloride", "Iodine", "Catalyst (e.g. Iron(III) chloride)" ], "Reaction": [ "Step 1: Nitration of benzene to form nitrobenzene using nitric acid and sulfuric acid as catalysts.", "Step 2: Reduction of nitrobenzene to form aniline using hydrogen gas and a suitable catalyst (e.g. palladium on carbon).", "Step 3: Alkylation of aniline with tert-butyl chloride to form N-tert-butylaniline using a suitable base (e.g. sodium hydroxide).", "Step 4: Alkylation of N-tert-butylaniline with ethyl chloride to form 1-tert-butyl-2-ethylbenzene using a suitable base (e.g. potassium carbonate).", "Step 5: Electrophilic substitution of 1-tert-butyl-2-ethylbenzene with iodine using a suitable catalyst (e.g. iron(III) chloride) to form 1-tert-butyl-2-ethyl-4-iodobenzene." ] } | |
CAS RN |
1369891-13-3 |
Molecular Formula |
C12H17I |
Molecular Weight |
288.2 |
Purity |
95 |
Origin of Product |
United States |
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